Cas no 1428356-80-2 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1428356-80-2
• MF: C₂₁H₂₆N₄O₄S
• MW: 430.520543575287
• CID: 6585021
• PubChem ID: 71806301
• Update Time: 2025-11-01

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• 1428356-80-2
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• AKOS024559045
• F6436-0624
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C21H26N4O4S/c1-14-20(15(2)24(3)23-14)30(27,28)22-13-16-8-10-25(11-9-16)21(26)19-12-17-6-4-5-7-18(17)29-19/h4-7,12,16,22H,8-11,13H2,1-3H3
• InChI Key： GSXYGRMEPOVSMG-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 430.16747650g/mol
• Monoisotopic Mass: 430.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS 1428356-80-2)

The compound N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide, identified by its CAS number 1428356-80-2, represents a sophisticated chemical entity with significant potential in pharmaceutical and biochemical research. This molecule combines a benzofuran scaffold with a piperidine moiety and a sulfonamide group, making it a versatile candidate for drug discovery. Researchers are particularly interested in its structural complexity, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The unique architecture of CAS 1428356-80-2 positions it as a potential lead compound for targeting G-protein-coupled receptors (GPCRs) or kinase pathways, areas of high interest in oncology and neurology. Its pyrazole-sulfonamide segment, in particular, is known to enhance metabolic stability, a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide involves multi-step organic transformations, including amide coupling and sulfonylation. These processes are optimized for yield and purity, ensuring reproducibility in industrial and academic settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest its potential as a central nervous system (CNS) penetrant, sparking interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its benzofuran core aligns with compounds exhibiting anti-inflammatory and antioxidant properties, making it a candidate for autoimmune disorder research.

Environmental and safety assessments of CAS 1428356-80-2 adhere to REACH and ICH guidelines, emphasizing biodegradability and low ecotoxicity. Its storage recommendations include protection from light and moisture, with stability data supporting long-term usability under controlled conditions.

In the context of AI-driven drug discovery, this compound has been featured in cheminformatics databases as a template for virtual screening. Machine learning models predict its compatibility with drug-like properties, such as Lipinski's Rule of Five, further validating its therapeutic potential. Researchers frequently query its structure-activity relationships (SAR) to optimize derivative designs.

Market trends indicate growing applications of sulfonamide-based drugs in niche therapeutic areas, reinforcing the relevance of 1428356-80-2. Patent landscapes reveal competitive filings around analogous structures, highlighting commercial interest. Collaborative efforts between academia and biotech firms aim to accelerate its translation into clinical candidates.

For laboratories handling this compound, standardized protocols for solubility testing (e.g., in DMSO or aqueous buffers) and bioavailability studies are recommended. Its compatibility with high-throughput screening (HTS) platforms enhances its utility in modern drug discovery pipelines.

Future research directions may explore its crystallography to elucidate binding modes or its formulation into nanocarrier systems for targeted delivery. As the scientific community prioritizes green chemistry, sustainable synthesis routes for this molecule are also under development.